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Introduction

Ethyl linalool (CAS: 10339-55-6), chemically known as 3,7-Dimethyl-1,6-nonadien-3-0l, is a
synthetic monoterpenoid alcohol. It is structurally related to linalool but features an ethyl group
substitution, which significantly modifies its olfactory and physicochemical properties.[1] This
alteration results in reduced volatility and a softer, more floral, and waxy aroma compared to
the greener, more citrusy notes of linalool.[1][2][3] While not found in nature, ethyl linalool is a
key ingredient in the fragrance and flavor industries, valued for its stability and versatile scent
profile in perfumes, cosmetics, and personal care products.[1][4] This document provides an in-
depth overview of its core physicochemical parameters, experimental determination protocols,
and a common synthesis pathway.

Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of ethyl
linalool. Data has been aggregated from various technical and safety data sheets.
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ble 2.1: | and Physical :

Parameter Value Source(s)
CAS Number 10339-55-6 [21[4][5][61[71[8]
Molecular Formula C11H200 [21[6]1[7181[9]
Molecular Weight 168.28 g/mol [2][5][6][9]
Appearance Colorless to pale yellow liquid [2][5][8]1[10]

Fresh, floral, with notes of
Odor bergamot, rosewood, and [61181[11]
lavender

ble 2.2: I I . :

Parameter Value Conditions Source(s)
Boiling Point 213-215°C @ 760 mmHg [2][41[5]

132 °C @ 86 Torr [9][12]

Flash Point 83-87°C Closed Cup [214105][71[13][14]
Vapor Pressure 0.02 mmHg @ 20 °C [2]

0.005 mmHg (18 Pa) @ 25 °C [2][91[11][13]

Melting/Freezing Point <-73°C [13]

Table 2.3: Optical and Other Properties
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Parameter Value Conditions Source(s)
Density / Specific

_ 0.857 - 0.867 g/cm3 @ 20°C/25°C 2151071181911 3]
Gravity
Refractive Index (nD) 1.4620 - 1.4660 @ 20 °C [21[5]6]18]1[11]
Solubility in Water 563 - 656 mg/L @ 20°C [6][9][11][10][13][15]

I In alcohol, ails,
Solubility in Solvents Soluble _ [4][5][14][15]
organic solvents

Log P (o/w) 3.3 Estimated [2][9][11][13]

_ > 97% (sum of
Assay (Purity) isomers) [51[6]

Experimental Protocols

The determination of the physicochemical parameters listed above follows standardized
methodologies. Below are detailed summaries of the typical experimental protocols used for
key measurements.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[16] A common and efficient method for small sample volumes is the Thiele tube
method.[7][8]

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating oil (e.g., paraffin), and a heat source.

e Procedure:

o A small amount of the ethyl linalool sample (a few milliliters) is placed into the small test
tube.[8]

o The capillary tube is inverted (open end down) and placed inside the test tube containing
the sample.
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[e]

The test tube assembly is attached to the thermometer, ensuring the sample is level with
the thermometer bulb.

o The entire assembly is placed in a Thiele tube filled with heating oil, ensuring the sample
is fully submerged.[7]

o The side arm of the Thiele tube is gently and continuously heated. This design allows for
uniform heating of the oil via convection currents.[7]

o As the temperature rises, air trapped in the capillary tube will expand and exit as bubbles.

o Heating continues until a rapid and continuous stream of bubbles emerges from the
capillary tube, indicating the sample is boiling.[7][8]

o The heat source is removed, and the apparatus is allowed to cool.

o The boiling point is the temperature recorded the instant the stream of bubbles stops and
the liquid is drawn back into the capillary tube.[7][8]

Density Determination (Oscillating Densimeter Method)

This method is outlined in OECD Test Guideline 109 and is suitable for liquids with a dynamic
viscosity below 5 Pa-s.[3][12][14]

o Apparatus: Digital oscillating U-tube densitometer.

e Principle: A U-shaped tube is electronically excited to oscillate at its characteristic frequency.
This frequency changes when the tube is filled with a sample. The change in frequency is
directly related to the density of the sample.

e Procedure:

o The instrument is calibrated using two substances of known density, such as dry air and
degassed, double-distilled water. The densities of the calibration standards should bracket
the expected density of the sample.

o The sample of ethyl linalool is injected into the clean, dry U-tube, ensuring no air bubbles
are present.
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o The instrument maintains a constant temperature (e.g., 20°C).
o The oscillation period of the filled tube is measured by the instrument.

o The instrument's software automatically calculates the density of the sample based on the
calibration data and the measured oscillation period. The measurement is performed in
duplicate.[3]

Refractive Index Determination (Abbe Refractometer)

The refractive index is a fundamental property related to how light propagates through a
substance. Standard methods such as ASTM D1218 are commonly followed.[6][13][15][17][18]

o Apparatus: Abbe-type refractometer with a light source (typically a sodium D-line lamp, 589.3
nm) and a temperature-controlled prism assembly.[6][18]

e Procedure:

The refractometer prisms are cleaned and calibrated using a standard of known refractive

o

index (e.g., distilled water).

o The prisms are brought to the desired temperature (e.g., 20°C) using a circulating water
bath.

o Afew drops of the ethyl linalool sample are placed on the surface of the lower prism.
o The prism box is closed, allowing the sample to spread into a thin, uniform film.

o The user looks through the eyepiece and adjusts the instrument until the boundary line
between the light and dark fields is sharp and centered on the crosshairs.

o The refractive index is read directly from the instrument's scale. The measurement is

typically repeated for accuracy.

Flash Point Determination (Pensky-Martens Closed Cup
Method)
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The flash point is the lowest temperature at which a liquid's vapors will ignite when an ignition
source is introduced.[4] The Pensky-Martens closed-cup method (e.g., ASTM D93) is standard
for such liquids.[4][5][9][19]

e Apparatus: Manual or automated Pensky-Martens closed-cup tester, which consists of a
brass test cup with a close-fitting lid, a stirrer, a heating source, and an ignition source
applicator.[4][19]

e Procedure (Procedure A for distillate fuels/lubricants):

[¢]

The sample cup is filled with ethyl linalool to the marked level.
o The lid is secured, and the thermometer is placed in its holder.

o The sample is heated at a controlled, constant rate (5 to 6°C per minute) while being
continuously stirred (90 to 120 rpm).[19]

o As the temperature approaches the expected flash point, the ignition source (a small flame
or electric igniter) is periodically dipped into the vapor space of the cup through an
opening in the lid.[19]

o The flash point is the lowest temperature, corrected to a barometric pressure of 101.3 kPa,
at which the application of the ignition source causes the vapors above the sample to flash
(ignite momentarily).[4]

Synthesis Pathway

Ethyl linalool is produced industrially through a multi-step chemical synthesis.[1] One of the
most common routes starts from 6-methyl-5-octen-2-one.[2] This process involves an
ethynylation reaction followed by selective hydrogenation.[2][20][21][22]
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Caption: Common industrial synthesis route for Ethyl Linalool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b8231088/docs#technical-guide-physicochemical-parameters-of-ethyl-linalool-cas-10339-55-6
https://www.benchchem.com/product/b8231088/docs#technical-guide-physicochemical-parameters-of-ethyl-linalool-cas-10339-55-6
https://www.benchchem.com/product/b8231088?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8231088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

